Cas no 88469-69-6 (5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-, ethyl ester)

• Product name: 5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-, ethyl ester
• CAS No: 88469-69-6
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 631532
• PubChem ID: 13114379

5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-, ethyl ester
• ethyl 4-(hydroxymethyl)-2-phenyl-1,3-thiazole-5-carboxylate
• DTXSID60518999
• SCHEMBL4811904
• 88469-69-6

• Inchi： InChI=1S/C13H13NO3S/c1-2-17-13(16)11-10(8-15)14-12(18-11)9-6-4-3-5-7-9/h3-7,15H,2,8H2,1H3
• InChI Key： SZSKRILFGVWSJY-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N=C(S1)C2=CC=CC=C2)CO

Computed Properties

• Exact Mass: 263.06161445g/mol
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.7Ų